Methyl 2-aminocyclohexane-1-carboxylate

• IUPAC Name: methyl 2-aminocyclohexane-1-carboxylate
• InChI: InChI=1S/C8H15NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h6-7H,2-5,9H2,1H3
• InChI Key: SUYHWZRODJBJER-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCCC1N
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

“Methyl 2-aminocyclohexane-1-carboxylate” is a chemical compound with the IUPAC name “(1S,2R)-methyl 2-aminocyclohexanecarboxylate hydrochloride”. It has a molecular weight of 193.67. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for “Methyl 2-aminocyclohexane-1-carboxylate” is 1S/C8H15NO2.ClH/c1-11-8(10)6-4-2-3-5-7(6)9;/h6-7H,2-5,9H2,1H3;1H/t6-,7+;/m0./s1. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“Methyl 2-aminocyclohexane-1-carboxylate” is a solid substance. It has a molecular weight of 193.67. The compound is typically stored at room temperature in an inert atmosphere.

Scientific Research Applications

• Inhibition and Enzymatic Reaction Analysis : Methyl 2-aminocyclohexane-1-carboxylate derivatives, like 1-amino-2-methylenecyclopropane-1-carboxylic acid, are used as inhibitors for specific enzymes. For example, they have been used to study the inhibition of 1-aminocyclopropane-1-carboxylate (ACC) deaminase, an enzyme involved in the conversion of ACC to alpha-ketobutyrate and ammonia (Zhao & Liu, 2002).

• Synthesis of Complex Molecules : The compound has been involved in the synthesis of complex molecules, such as methyl (1S,2R,4S,5S)-7-aza-5-hydroxybicyclo[2.2.1]heptane-2-carboxylate, where it played a role in stereoselective substitution reactions (Onogi, Higashibayashi & Sakurai, 2012).

• Analgesic Activity Studies : Methyl 1-bromocyclohexane carboxylates, which are structurally similar, have been synthesized and tested for their analgesic activity. These studies contribute to the understanding of new potential analgesics (Kirillov et al., 2012).

• Crystallographic Characterization in Peptides : The conformation of the 1-aminocyclohexane-1-carboxylic acid residue in simple derivatives and peptides has been crystallographically characterized, contributing to a better understanding of the structural aspects of these compounds (Valle et al., 1988).

• NMR Sequence Analysis in Polymerization : The compound has been studied in the context of NMR sequence analysis, particularly in relation to the polymerization of amino acids and its impact on the resulting polyamides’ structure (Kricheldorf, Mülhaupt & Hull, 1980).

• Photochemistry Studies : Methyl 2-aminocyclohexane-1-carboxylate derivatives have been used in photochemistry studies, which are crucial for understanding the behavior of these compounds under light exposure (Anklam, Lau & Margaretha, 1985).

• Synthesis of Chiral Solvating Agents : These compounds have been utilized in the synthesis of new chiral solvating agents, which are important for enantiodiscrimination in various chemical processes (Yang et al., 2006).

• Inhibition Studies in Corrosion Science : The derivatives of Methyl 2-aminocyclohexane-1-carboxylate have been studied for their role as corrosion inhibitors, an important application in materials science (Thiraviyam & Kannan, 2013).

Safety and Hazards

The compound has been classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.